N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carboxamide

• IUPAC Name: N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-thiophen-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C25H19N3O3S2/c1-30-15-9-10-17(22(12-15)31-2)21-14-33-25(27-21)28-24(29)18-13-20(23-8-5-11-32-23)26-19-7-4-3-6-16(18)19/h3-14H,1-2H3,(H,27,28,29)
• InChI Key: YWDBYHUDPHQOOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CS5)OC
• Molecular Formula: C25H19N3O3S2
• Molecular Weight: 473.6 g/mol

Description

N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carboxamide, commonly known as DTQ, is a novel compound that has garnered significant attention in the scientific community due to its potential applications in the field of drug discovery. DTQ belongs to the class of quinoline-based compounds that possess diverse pharmacological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.

Scientific Research Applications

Synthesis and Structural Analysis

Research efforts have led to the synthesis of various compounds closely related to N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carboxamide, exploring their crystal structure, synthesis methods, and potential for forming stable crystals for further analysis. For instance, the synthesis of 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide through specific reactions, demonstrating its crystallization in the triclinic system, and highlighting the importance of N-H⋯O and C-H⋯O hydrogen bond interactions in stabilizing the crystal and molecular structure of the compound (Prabhuswamy et al., 2016).

Biological Activity

Some studies have focused on the cytotoxic activity of carboxamide derivatives, including structural analogs of the chemical compound , against various cancer cell lines. These compounds have been synthesized and evaluated for their growth inhibitory properties, indicating potential therapeutic applications (Deady et al., 2003).

Applications in Dyeing and Biological Active Fabrics

Novel heterocyclic aryl monoazo organic compounds, including thiazole derivatives, have been synthesized for application in dyeing polyester fabrics, displaying high efficiency based on their antioxidant, antitumor, and antimicrobial activities. This research suggests the potential of such compounds in producing sterile and/or biologically active fabrics for various applications (Khalifa et al., 2015).

Antimicrobial Evaluation

The synthesis and evaluation of compounds with a structural basis similar to N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carboxamide for antimicrobial activity have been explored. These studies aim to identify new therapeutic agents based on their structural and biological activity profiles, demonstrating the broad scope of research into the applications of such chemical compounds (Talupur et al., 2021).